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Compound of Interest

Compound Name: Chromium(3+),carbonate

Cat. No.: B1496125

An In-depth Technical Guide to Chromium(lll) Carbonate for Researchers and Drug
Development Professionals

This technical guide provides a comprehensive overview of chromium(lll) carbonate, including
its chemical identity, synthesis, and potential relevance to biological systems and drug
development. The information is curated for researchers, scientists, and professionals in the
pharmaceutical and biotechnology sectors.

Chemical Identification and Properties

Chromium(lll) carbonate is an inorganic compound, the salt of trivalent chromium and the
carbonate anion. Its chemical formula is most commonly cited as Cr2(CO3)s.[1][2][3][4][5][6]
However, various basic forms and hydrates exist, leading to some ambiguity in its exact
stoichiometry and assigned CAS number. The compound is generally a green solid and is
known to be insoluble in water but will react with dilute acids to produce carbon dioxide.[4]

A summary of the key identifiers and properties for chromium(lll) carbonate is presented in
Table 1.

Table 1: Chemical Identifiers and Properties of Chromium(lIl) Carbonate
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Property Value Reference(s)
Molecular Formula Cr2(C0Os3)s [1112][3]
Molar Mass 284.02 g/mol [5]

Green solid[7], also reported
as a light blue powder under

Appearance " . iy [LI[71[8]
specific synthesis conditions.

[1](8]

29689-14-3, 51142-19-9
CAS Numbers , [2][3][9][10]
(basic), 6449-00-9

Chromium (Cr): 36.61%,
Elemental Composition Carbon (C): 12.69%, Oxygen [5]
(0): 50.70%

N Insoluble in water; soluble in
Solubility o ) [4]
acidic solutions.[4]

Synthesis and Experimental Protocols

The synthesis of chromium(lll) carbonate can be achieved through precipitation by reacting a
soluble chromium(lll) salt with a soluble carbonate. A detailed protocol derived from patent
literature is provided below.[1][8]

Synthesis of High-Purity Chromium(lll) Carbonate

This method aims to produce chromium(lll) carbonate with high solubility in acidic solutions.
Experimental Protocol:

» Reaction Setup: Prepare an aqueous medium in a reaction vessel equipped with a stirrer.
Maintain the temperature of the reaction liquid between 0°C and 50°C.

» Reagent Addition: Simultaneously add an aqueous solution of a carbonate (e.g., sodium
carbonate) and an aqueous solution containing trivalent chromium (e.g., chromium(lil)
chloride) to the reaction vessel. The pH of the reaction mixture should be maintained
between 6 and 12.[1]
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o Precipitation: As the solutions are mixed, chromium(lll) carbonate will precipitate out of the
solution. Continue stirring to ensure a homogeneous reaction.

« Filtration and Washing: After the reaction is complete, filter the precipitate. Wash the
collected solid with water until the conductivity of the filtrate is 5 mS/cm or less to remove

impurity ions.[1][8]

e Drying: The resulting filter cake can be dried under a vacuum at a temperature below 40°C.

[8]
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Caption: A workflow diagram for the synthesis of chromium(lll) carbonate.
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Characterization Methodologies

To confirm the identity and purity of synthesized chromium(lll) carbonate, several analytical
techniques can be employed.

o Potentiometric Titration: The chromium content can be quantified by potentiometric titration.
In this method, chromium(lll) is oxidized to chromium(VI) using perchloric acid, followed by
titration with an ammonium ferrous sulfate solution.[1]

» Elemental Analysis: The percentages of carbon, hydrogen, and nitrogen can be determined
using a CHN elemental analyzer.

« Infrared (IR) Spectroscopy: IR spectroscopy is useful for identifying the presence of the
carbonate group and can indicate coordination to the metal center.

e Magnetic Susceptibility: This measurement helps in determining the magnetic properties of
the chromium(lll) complex, which is consistent with its d3 electron configuration.

» X-ray Diffraction (XRD): XRD is the primary method for determining the crystal structure of
the compound.

Biological Role and Potential in Drug Development

While chromium(lll) carbonate itself is not extensively studied in drug development, trivalent
chromium (Cr(111)) has been a subject of interest for its biological activities.

Role in Insulin Signaling

Cr(lll) is believed to play a role in glucose and lipid metabolism, potentially by enhancing insulin
signaling.[11][12] Although no longer considered an essential trace element, pharmacological
doses have shown beneficial effects on insulin sensitivity in some studies.[10] The proposed
mechanism involves Cr(lll) acting as a second messenger to amplify the insulin signaling
cascade.[10]

Antiviral Research

Recent research has explored novel chromium(lll)-based compounds for their therapeutic
potential. One study demonstrated that a hexaacetotetraaquadihydroxochromium(lil)diiron(111)
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nitrate compound could interfere with the interaction between the SARS-CoV-2 spike protein
and the angiotensin-converting enzyme 2 (ACE2) receptor.[6] This compound was also found
to downregulate the expression of ACE2 and transmembrane serine protease 2 (TMPRSS2),
which are crucial for viral entry into cells.[6] This suggests a potential avenue for developing

Cr(lll)-based antiviral agents.
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Caption: Potential signaling pathways involving chromium(lll) compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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